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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromo-6-methylisonicotinaldehyde is a substituted pyridine derivative with potential

applications as a versatile intermediate in organic synthesis, particularly in the development of

novel pharmaceutical compounds and other fine chemicals. The presence of a bromine atom, a

methyl group, and an aldehyde functional group on the isonicotinaldehyde scaffold provides

multiple reaction sites for molecular elaboration. A thorough understanding of its physical

properties is crucial for its effective use in research and development, including reaction

design, process scale-up, and formulation.

This technical guide provides a summary of the available physicochemical data for 2-Bromo-6-
methylisonicotinaldehyde. Due to the limited availability of experimentally determined

properties for this specific compound in publicly accessible literature, this guide also includes

data for structurally related compounds to provide valuable estimations. Furthermore,

standardized experimental protocols for determining key physical properties are detailed to

enable researchers to ascertain these values in-house.

Core Physical Properties
The fundamental physical properties of a compound are essential for its handling,

characterization, and application in chemical synthesis.
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General Information
Property Value Source

CAS Number 1060805-89-1 [1][2]

Molecular Formula C₇H₆BrNO [1]

Molecular Weight 200.03 g/mol [1]

Appearance
Not explicitly stated, likely a

solid or liquid

Purity ≥97% (commercially available) [1]

Storage 4°C, stored under nitrogen [1]

Quantitative Physical Data
Direct experimental data for the melting point, boiling point, and density of 2-Bromo-6-
methylisonicotinaldehyde are not readily available in the surveyed literature. However, data

from structurally analogous compounds can offer useful approximations.

Property

2-Bromo-6-
methylisonicotinal
dehyde
(Predicted/Estimate
d)

2-Bromo-3-
methylpyridine (for
comparison)

2-Bromo-6-
methylbenzoic acid
(for comparison)

Melting Point (°C) Data not available
Not applicable (liquid

at room temp.)
108-112

Boiling Point (°C) Data not available 216-221 Not applicable (solid)

Density (g/mL) Data not available 1.54-1.55 Data not available

Solubility Data not available Data not available Data not available

Note: The provided data for related compounds are for estimation purposes only and may not

accurately reflect the properties of 2-Bromo-6-methylisonicotinaldehyde.
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Experimental Protocols
For researchers requiring precise physical data, the following standard experimental protocols

can be employed.

Determination of Melting Point
The melting point is a critical indicator of a solid compound's purity.[3][4][5]

Principle: A small, finely powdered sample of the compound is heated slowly, and the

temperature range over which the solid transitions to a liquid is observed.[3]

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)[6]

Capillary tubes (sealed at one end)[6]

Thermometer

Mortar and pestle

Procedure:

Ensure the sample is dry and finely powdered using a mortar and pestle.

Pack a small amount of the sample into a capillary tube to a height of 2-3 mm by tapping the

sealed end on a hard surface.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the sample rapidly to a temperature approximately 10-15°C below the expected melting

point.

Decrease the heating rate to 1-2°C per minute to allow for accurate temperature reading.

Record the temperature at which the first drop of liquid appears (T1) and the temperature at

which the entire sample becomes a clear liquid (T2).
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The melting point range is reported as T1-T2. For a pure compound, this range is typically

narrow (0.5-2°C).[7]

Determination of Boiling Point
The boiling point is a key characteristic of a liquid compound.[8][9][10][11]

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals

the surrounding atmospheric pressure. A common laboratory method involves observing the

temperature at which a rapid stream of bubbles emerges from a capillary tube submerged in

the heated liquid.[12]

Apparatus:

Thiele tube or other suitable heating bath[12]

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

Place a small amount (0.5-1 mL) of the liquid sample into a small test tube.

Invert a capillary tube (sealed end up) and place it into the test tube containing the sample.

Attach the test tube to a thermometer and immerse them in a Thiele tube filled with a high-

boiling point liquid (e.g., mineral oil).

Heat the side arm of the Thiele tube gently and slowly.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Continue heating until a continuous and rapid stream of bubbles is observed.
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Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube.[12]

Determination of Density
Density is the mass per unit volume of a substance.[13][14]

Principle: The density of a liquid can be determined by accurately measuring the mass of a

known volume of the substance.[14]

Apparatus:

Pycnometer or a volumetric flask (e.g., 1 mL or 5 mL)

Analytical balance

Thermometer

Procedure:

Carefully clean and dry a pycnometer or small volumetric flask.

Weigh the empty, dry flask on an analytical balance (m1).

Fill the flask with the liquid sample up to the calibration mark, ensuring there are no air

bubbles.

Weigh the flask with the sample (m2).

Record the temperature of the sample.

The mass of the sample is m = m2 - m1.

The volume of the sample is the calibrated volume of the flask (V).

Calculate the density (ρ) using the formula: ρ = m/V.
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Determination of Solubility
Solubility provides insights into the polarity of a molecule and is crucial for reaction solvent

selection and purification methods like crystallization and extraction.[15][16][17][18][19]

Principle: A small, known amount of the solute is added to a known volume of a solvent, and

the mixture is observed for dissolution.

Apparatus:

Small test tubes

Vortex mixer or shaker

Graduated pipettes

Procedure:

Place a small, measured amount of 2-Bromo-6-methylisonicotinaldehyde (e.g., 10 mg)

into a series of test tubes.

To each test tube, add a measured volume (e.g., 1 mL) of a different solvent (e.g., water,

ethanol, methanol, acetone, toluene, hexane, dichloromethane, diethyl ether).

Agitate the mixtures vigorously for a set period (e.g., 1-2 minutes) at a controlled

temperature (e.g., room temperature).

Visually inspect each tube to determine if the solid has completely dissolved.

Solubility can be qualitatively described as soluble, partially soluble, or insoluble. For

quantitative analysis, the saturated solution can be analyzed to determine the concentration

of the dissolved solute.

Logical Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the experimental determination of the

key physical properties of 2-Bromo-6-methylisonicotinaldehyde.
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Workflow for Physical Property Determination of 2-Bromo-6-methylisonicotinaldehyde

Sample Preparation

Physical Property Determination

Data Analysis and Reporting

Obtain/Synthesize 2-Bromo-6-methylisonicotinaldehyde

Purify the Compound (e.g., by chromatography or crystallization)

Verify Purity and Identity (e.g., NMR, MS)

Observe Physical State and Appearance Determine Density Determine Solubility in Various Solvents

Determine Melting Point (if solid) Determine Boiling Point (if liquid)

Compile all Determined Physical Data

Generate Technical Data Sheet

Click to download full resolution via product page

Caption: A flowchart illustrating the logical progression for obtaining and characterizing the

physical properties of 2-Bromo-6-methylisonicotinaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8250814#physical-properties-of-2-bromo-6-
methylisonicotinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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